N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[2-(7-fluoro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C16H15FN4O4/c17-11-1-3-13-10(7-11)8-21(15(23)9-25-13)6-5-18-16(24)12-2-4-14(22)20-19-12/h1-4,7H,5-6,8-9H2,(H,18,24)(H,20,22)
• InChI Key: VJHGEUQQPSOLQQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)F)OCC(=O)N1CCNC(=O)C3=NNC(=O)C=C3
• Molecular Formula: C16H15FN4O4
• Molecular Weight: 346.31 g/mol

Description

The compound is also known by its synonyms AKOS025388867 and F6523-3153. It has a molecular formula of C16H15FN4O4 and a molecular weight of 346.31 g/mol.

Molecular Structure Analysis

The InChI string of the compound is InChI=1S/C16H15FN4O4/c17-11-1-3-13-10 (7-11)8-21 (15 (23)9-25-13)6-5-18-16 (24)12-2-4-14 (22)20-19-12/h1-4,7H,5-6,8-9H2, (H,18,24) (H,20,22). This provides a detailed description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 100 Ų and contains 2 hydrogen bond donors and 6 hydrogen bond acceptors. It has a rotatable bond count of 4. The exact mass and monoisotopic mass of the compound are both 346.10773313 g/mol.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex organic compounds often involves multifaceted reactions that contribute to the understanding of chemical properties and reactivity. For instance, compounds with the benzotriazine and benzoxazinone cores have been synthesized through reactions involving difluorocarbene, highlighting the regioselective fluorination techniques used in medicinal chemistry (Mirallai, Koutentis, & Aldabbagh, 2019). These methods are pivotal for introducing fluorine atoms into complex molecules, enhancing their biological activity and metabolic stability.

Biological Activities and Potential Therapeutic Applications

The structural analogs of the compound have demonstrated a range of biological activities, underscoring their potential therapeutic applications. For example, novel benzamide-based 5-aminopyrazoles and their derivatives have shown remarkable antiavian influenza virus activity, suggesting their role in developing antiviral agents (Hebishy, Salama, & Elgemeie, 2020). Similarly, pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have been identified as potential anti-tumor agents, with molecular modeling studies supporting their application in cancer therapy (Nassar, Atta-Allah, & Elgazwy, 2015).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of compounds with similar structural features have been extensively studied. For instance, fluoroquinolone-based 4-thiazolidinones have been synthesized and evaluated for their antibacterial and antifungal activities, illustrating the importance of heterocyclic compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Mechanism of Action

Target of Action

The primary target of N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is currently unknown . Similar compounds have been evaluated as anticonvulsant agents , suggesting that this compound may also target neuronal ion channels or receptors involved in seizure activity.

Mode of Action

It is likely that it interacts with its targets, causing changes in their function that result in its biological effects .

Biochemical Pathways

Given its potential anticonvulsant activity, it may affect pathways involved in neuronal excitability .

Pharmacokinetics

These properties will have a significant impact on the compound’s bioavailability, or the proportion of the drug that enters the circulation when introduced into the body and so is able to have an active effect .

Result of Action

Based on the potential anticonvulsant activity of similar compounds, it may reduce neuronal excitability, thereby reducing the likelihood of seizure activity .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide . These factors can include the pH of the environment, the presence of other molecules or drugs, and the specific characteristics of the individual taking the drug .